Cas no 625373-42-4 (2-Propenoic acid, 2-cyano-3-[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3-[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester
• CAS No: 625373-42-4
• MF: C₁₃H₁₁F₃N₂O₃
• MW: 300.233253717422
• MDL: MFCD00245411
• CID: 5228758
• Update Time: 2025-06-09

2-Propenoic acid, 2-cyano-3-[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester

• MDL： MFCD00245411
• Inchi： 1S/C13H11F3N2O3/c1-2-20-12(19)9(7-17)8-18-10-3-5-11(6-4-10)21-13(14,15)16/h3-6,8,18H,2H2,1H3
• InChI Key： CXPFQBSAGAGTAJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)=CNC1=CC=C(OC(F)(F)F)C=C1

Additional information on 2-Propenoic acid, 2-cyano-3-[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester

Comprehensive Analysis of 2-Propenoic acid, 2-cyano-3-[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester (CAS No. 625373-42-4)

2-Propenoic acid, 2-cyano-3-[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester, with the CAS number 625373-42-4, is a specialized organic compound that has garnered significant attention in the fields of material science and fine chemical synthesis. This compound belongs to the class of cyanoacrylate derivatives, which are widely recognized for their unique chemical properties and applications in advanced materials. The presence of the trifluoromethoxy group and the cyano functionality in its molecular structure makes it a valuable intermediate for researchers exploring novel functional materials.

In recent years, the demand for high-performance polymers and specialty coatings has surged, driven by advancements in electronics, automotive, and aerospace industries. The 2-Propenoic acid, 2-cyano-3-[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester is often discussed in the context of UV-curable resins and adhesive formulations, where its ability to form strong cross-linked networks under mild conditions is highly prized. Researchers are particularly interested in its photopolymerization behavior, which aligns with the growing trend toward green chemistry and energy-efficient processes.

The compound's CAS No. 625373-42-4 is frequently searched in academic databases and patent repositories, reflecting its relevance in intellectual property and industrial applications. Its molecular structure, featuring a cyano group and a trifluoromethoxy substituent, offers a unique combination of electron-withdrawing and hydrophobic properties. These characteristics make it a promising candidate for dielectric materials and surface modifiers in microelectronics, where moisture resistance and thermal stability are critical.

From a synthetic perspective, the ethyl ester moiety in 2-Propenoic acid, 2-cyano-3-[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester enhances its solubility in organic solvents, facilitating its use in solution-phase reactions. This attribute is particularly valuable for coating applications, where uniform film formation is essential. Additionally, the compound's reactivity with amine-functionalized surfaces has been explored for bioconjugation and sensor development, areas that are currently at the forefront of nanotechnology research.

Environmental considerations are also a key focus for modern chemists, and the 2-Propenoic acid, 2-cyano-3-[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester has been evaluated for its potential in low-VOC formulations. As regulations on volatile organic compounds become stricter, this compound's ability to cure rapidly under UV light without emitting harmful byproducts positions it as a sustainable alternative in industrial coatings and inks.

In summary, 2-Propenoic acid, 2-cyano-3-[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester (CAS No. 625373-42-4) represents a versatile and innovative chemical with broad applicability in advanced materials and specialty chemicals. Its unique structural features and functional properties make it a subject of ongoing research, particularly in fields prioritizing performance, sustainability, and efficiency. As industries continue to evolve, this compound is poised to play a pivotal role in the development of next-generation technologies.